1-Benzyl-3-methyl-piperidin-4-ylamine dihydrochloride

• IUPAC Name: 1-benzyl-3-methylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C13H20N2.2ClH/c1-11-9-15(8-7-13(11)14)10-12-5-3-2-4-6-12;;/h2-6,11,13H,7-10,14H2,1H3;2*1H
• InChI Key: OPZZZCZWHJKIAC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1N)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C13H22Cl2N2
• DSSTOX Substance ID: DTXSID50679962
• Molecular Weight: 277.23 g/mol
• CAS RN: 92309-62-1

Description

1-Benzyl-3-methyl-piperidin-4-ylamine dihydrochloride is a chemical compound with the molecular formula C13H22Cl2N2. It is an off-white solid and is used for research and development purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H20N2.2ClH/c1-11-9-15(8-7-13(11)14)10-12-5-3-2-4-6-12;;/h2-6,11,13H,7-10,14H2,1H3;2*1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 277.24. It is an off-white solid. More specific physical and chemical properties are not available in the retrieved information.

Scientific Research Applications

Synthesis and Structural Insights

• 1-Benzyl-3-methyl-piperidin-4-ylamine dihydrochloride is a key intermediate in the synthesis of various pharmacologically active compounds. It's utilized in the asymmetric synthesis of cis-(3R,4R)-N-(tert-Butoxycarbonyl)-4-methyl-3-(methylamino)piperidine, an important component for the production of potent protein kinase inhibitors like CP-690550. This synthesis route is noted for its mild conditions and high yields, indicating potential for industrial application (Hao et al., 2011).

Chemical Modification and Derivative Synthesis

• The compound is instrumental in creating various derivatives through chemical modifications. For example, it is involved in the formation of (E)-1-Benzyl-3-(1-Iodoethylidene)Piperidine through nucleophile-promoted alkyne-iminium ion cyclizations, showcasing its versatility in chemical reactions (Arnold et al., 2003).

Role in Antimicrobial Agents

• Derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. Particularly, certain derivatives have shown significant potent activities against bacterial and fungal pathogens, highlighting the compound's potential in developing new antimicrobial agents (Vinaya et al., 2009).

Applications in Medicinal Chemistry

• Its derivatives also play a crucial role in medicinal chemistry. For instance, it's used in the design and synthesis of benzamide derivatives as potent serotonin 4 receptor agonists. These derivatives are important for understanding and enhancing gastrointestinal motility, though challenges in bioavailability and absorption rate have been noted (Sonda et al., 2003).

Safety and Hazards

The compound is intended for research and development use only and is not recommended for medicinal, household, or other uses. For safety information, it’s always a good practice to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.